4-(4-Ethoxyphenyl)-4-oxobutanenitrile

• IUPAC Name: 4-(4-ethoxyphenyl)-4-oxobutanenitrile
• InChI: InChI=1S/C12H13NO2/c1-2-15-11-7-5-10(6-8-11)12(14)4-3-9-13/h5-8H,2-4H2,1H3
• InChI Key: RKDAKUPMYFYKBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CCC#N
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• CAS No.: 924871-32-9

Description

4-(4-Ethoxyphenyl)-4-oxobutanenitrile is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.241. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Heterocycles with Biological Activity : 2-Ethoxymethylene-3-oxobutanenitrile, a related compound, has been used in the synthesis of pyrazoles and pyrimidines. These compounds have shown biological activity against bacteria, filamentous fungi, and tumor cells (Černuchová et al., 2005).

• Synthesis of Polyfunctionally Substituted Heterocycles : 4-Phenyl-3-oxobutanenitrile, a similar compound, has been synthesized and utilized as a starting material for various heterocycles, demonstrating the compound's versatility in organic synthesis (Khalik, 1997).

• Creation of Antiviral and Anticancer Compounds : A study described the synthesis of 4-aryl-2-alkylphosphonomethyl-4-oxobutanenitrile derivatives. These compounds were evaluated for antiviral and anticancer activities, with some showing promising results (Yaccoubi et al., 2022).

• Exploring Intramolecular Hydrogen Bonds in Hydrazones : The intramolecular resonance-assisted hydrogen bonding in β-ketoarylhydrazones, which include derivatives of 3-oxobutanenitrile, has been investigated. This study provided insights into the influence of substituents on hydrogen bonding strength (Bertolasi et al., 1999).

• Synthesis of Chromenoquinoline Derivatives : The synthesis and characterization of novel chromenoquinoline derivatives were achieved using 2-arylidene-3-oxobutanenitrile. This work demonstrates the compound's utility in creating complex molecular structures (Han et al., 2015).

• Investigating Molecular Interactions in Crystal Packing : The study of beta-ketoarylhydrazones, including derivatives of 3-oxobutanenitrile, revealed insights into how hydrogen bonding and other molecular interactions determine crystal packing arrangements (Bertolasi et al., 1999).